1-[4-fluoro-5-(2-methyl-1-piperidinyl)-2-nitrophenyl]-4-(2-furoyl)piperazine

• IUPAC Name: [4-[4-fluoro-5-(2-methylpiperidin-1-yl)-2-nitrophenyl]piperazin-1-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C21H25FN4O4/c1-15-5-2-3-7-25(15)17-14-18(19(26(28)29)13-16(17)22)23-8-10-24(11-9-23)21(27)20-6-4-12-30-20/h4,6,12-15H,2-3,5,7-11H2,1H3
• InChI Key: BMTVAIXEUAXKMA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C2=C(C=C(C(=C2)N3CCN(CC3)C(=O)C4=CC=CO4)[N+](=O)[O-])F
• Molecular Formula: C21H25FN4O4
• Molecular Weight: 416.4 g/mol

Description

1-[4-fluoro-5-(2-methyl-1-piperidinyl)-2-nitrophenyl]-4-(2-furoyl)piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. This compound is commonly referred to as "Furaptra" and has been extensively studied for its unique properties and potential applications.

Mechanism of Action

Furaptra works by binding to calcium ions and undergoing a conformational change, resulting in a change in its fluorescence properties. This change in fluorescence properties can be used to measure the intracellular calcium levels and study the calcium signaling pathways.
Biochemical and Physiological Effects:
Furaptra has been found to have several biochemical and physiological effects. It has been shown to inhibit the TRPC channels, which are involved in various physiological processes such as smooth muscle contraction, cell proliferation, and apoptosis. Furaptra has also been found to inhibit the growth of cancer cells by inducing apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of Furaptra is its high selectivity and sensitivity for calcium ions, making it an excellent tool for studying calcium signaling pathways. However, one of the limitations of Furaptra is its limited photostability, which can result in a loss of fluorescence over time.

Future Directions

There are several future directions for the study of Furaptra. One of the future directions is to develop more photostable derivatives of Furaptra that can be used for long-term imaging studies. Another future direction is to study the potential applications of Furaptra in the diagnosis and treatment of various diseases such as cancer and neurological disorders.
Conclusion:
In conclusion, Furaptra is a unique chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as biochemistry, pharmacology, and medicinal chemistry. Furaptra has several advantages and limitations for lab experiments and has been extensively studied for its biochemical and physiological effects. There are several future directions for the study of Furaptra, and further research is needed to fully understand its potential applications.

Scientific Research Applications

Furaptra has been extensively studied for its potential applications in various scientific fields. One of the most significant applications of Furaptra is in the field of biochemistry, where it is used as a fluorescent probe for measuring intracellular calcium levels. Furaptra has also been used in the study of ion channels and has been found to be a potent inhibitor of the TRPC channels.